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Compound of Interest

Compound Name: Ethyl octanoate-d15

Cat. No.: B569263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl octanoate-d15, a deuterated

stable isotope-labeled internal standard crucial for quantitative analysis in various research

fields, particularly in metabolomics and pharmacokinetic studies. This document outlines

commercial suppliers, key technical specifications, and detailed experimental protocols for its

application in mass spectrometry-based analysis.

Introduction to Ethyl Octanoate-d15
Ethyl octanoate-d15 is the deuterium-labeled form of ethyl octanoate, a fatty acid ethyl ester.

In research, particularly in quantitative mass spectrometry, the use of stable isotope-labeled

internal standards is considered the gold standard. These standards, being chemically identical

to the analyte of interest but with a different mass, co-elute chromatographically and

experience similar ionization effects. This allows for precise and accurate quantification by

correcting for variations during sample preparation and analysis. Ethyl octanoate-d15 is

primarily used as an internal standard for the quantification of ethyl octanoate and other related

fatty acid esters in biological matrices.

Commercial Suppliers of Ethyl Octanoate-d15
A variety of chemical suppliers offer Ethyl octanoate-d15 for research purposes. The following

table summarizes some of the key suppliers and their available product information.
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Supplier Product Number(s)
Purity/Isotopic
Enrichment

Available
Quantities

LGC Standards TRC-E925317
98 atom % D, min

98% Chemical Purity
5 mg, 25 mg, 50 mg

CDN Isotopes D-7063 > 98% 0.25 g, 0.5 g

Santa Cruz

Biotechnology
sc-224613

Information available

upon request
Inquire

United States

Biological
164122 Highly Purified Inquire

MedchemExpress HY-W015305S
Information available

upon request
Inquire

Fisher Scientific NC1379477
Information available

upon request
0.25 g

Analytical Standard

Solutions
O514 High-purity Inquire

ChemicalBook CB5854653
Information available

upon request
Inquire

Technical Data and Physical Properties
The following table summarizes the key chemical and physical properties of Ethyl octanoate-
d15.
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Property Value

CAS Number 1219798-38-5

Molecular Formula C₁₀H₅D₁₅O₂

Molecular Weight 187.36 g/mol [1]

Appearance Liquid

Storage Conditions

Pure form: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

[2]

Solubility Soluble in organic solvents such as DMSO.

Application in Research: Use as an Internal
Standard in GC-MS
Ethyl octanoate-d15 is an ideal internal standard for the quantification of fatty acid ethyl esters

(FAEEs) in biological samples using Gas Chromatography-Mass Spectrometry (GC-MS).

FAEEs are non-oxidative metabolites of ethanol and can serve as markers for alcohol

consumption. The following sections detail a representative experimental protocol for such an

analysis.

Experimental Protocol: Quantification of Fatty Acid Ethyl
Esters in a Biological Matrix
This protocol is a representative method adapted from established procedures for FAEE

analysis using a deuterated internal standard.

4.1.1. Materials and Reagents

Biological sample (e.g., plasma, tissue homogenate)

Ethyl octanoate-d15 internal standard solution (concentration to be optimized, e.g., 1 µg/mL

in a suitable solvent)

Hexane (GC grade)
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Acetone (GC grade)

Anhydrous sodium sulfate

Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl silica)

Nitrogen gas for evaporation

4.1.2. Sample Preparation

Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add a precise volume of the biological

sample (e.g., 100 µL of plasma).

Internal Standard Spiking: Add a known amount of the Ethyl octanoate-d15 internal

standard solution to the sample. The amount should be chosen to be within the linear range

of the instrument and comparable to the expected analyte concentration.

Protein Precipitation: Add a volume of cold acetone (e.g., 400 µL), vortex vigorously for 30

seconds, and centrifuge at high speed (e.g., 10,000 x g) for 5 minutes to precipitate proteins.

Lipid Extraction: Transfer the supernatant to a new tube. Add a volume of hexane (e.g., 1

mL), vortex for 1 minute, and centrifuge to separate the phases.

Isolation of FAEEs: Transfer the upper hexane layer to a clean tube.

Solid Phase Extraction (SPE) Cleanup: Condition an aminopropyl silica SPE cartridge

according to the manufacturer's instructions. Pass the hexane extract through the cartridge

to remove interfering lipids. Elute the FAEEs with a suitable solvent (e.g., a mixture of

hexane and diethyl ether).

Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried residue in a small, precise volume of a suitable solvent

for GC-MS analysis (e.g., 50 µL of hexane).

4.1.3. GC-MS Analysis

Gas Chromatograph: Agilent GC or equivalent.
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Column: A nonpolar or mid-polar capillary column suitable for FAME analysis (e.g., DB-5ms,

30 m x 0.25 mm ID, 0.25 µm film thickness).

Injection Volume: 1 µL (splitless injection).

Inlet Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 60°C, hold for 1 minute.

Ramp 1: 20°C/min to 150°C.

Ramp 2: 5°C/min to 250°C, hold for 5 minutes.

Mass Spectrometer: Agilent MS or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions for Ethyl Octanoate (Analyte): m/z 88, 101, 127.

Ions for Ethyl Octanoate-d15 (Internal Standard): m/z 91, 104, 142 (predicted based on

fragmentation patterns, specific ions should be confirmed experimentally).

4.1.4. Data Analysis

Integrate the peak areas of the selected ions for both the endogenous ethyl octanoate and

the Ethyl octanoate-d15 internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Generate a calibration curve by analyzing a series of calibration standards with known

concentrations of ethyl octanoate and a fixed concentration of the internal standard.

Determine the concentration of ethyl octanoate in the unknown samples by interpolating their

area ratios on the calibration curve.
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Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for using Ethyl octanoate-d15 as an

internal standard in a quantitative GC-MS analysis.

Sample Preparation GC-MS Analysis Data Processing

Biological Sample Spike with Ethyl
octanoate-d15 (IS) Lipid Extraction SPE Cleanup Evaporation & Reconstitution GC-MS (SIM Mode) Peak Integration Calculate Area Ratio

(Analyte/IS)
Quantification via
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using Ethyl octanoate-d15.

Logical Relationship of Internal Standard and Analyte
The following diagram illustrates the logical relationship between the analyte (endogenous

Ethyl octanoate) and the internal standard (Ethyl octanoate-d15) during the analytical

process.
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Caption: Role of the internal standard in quantitative analysis.

Conclusion
Ethyl octanoate-d15 is an essential tool for researchers requiring accurate and precise

quantification of ethyl octanoate and related compounds. Its use as an internal standard in

mass spectrometry-based methods, such as GC-MS, helps to mitigate analytical variability,

leading to more reliable and reproducible results. This guide provides a starting point for
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sourcing this compound and developing robust analytical methods for its application in

metabolic and pharmacokinetic research. Researchers should always refer to the Certificate of

Analysis provided by the supplier for lot-specific data and perform appropriate method

validation for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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